Cas no 893787-18-3 (3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893787-18-3
• MF: C₂₇H₂₆ClN₅O₄S
• MW: 552.04444360733
• CID: 5440438
• PubChem ID: 16956230
• Update Time: 2025-10-21

3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-N-[2-(3,4-diethoxyphenyl)ethyl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(BENZENESULFONYL)-7-CHLORO-N-[2-(3,4-DIETHOXYPHENYL)ETHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-(benzenesulfonyl)-7-chloro-N-[2-(3,4-diethoxyphenyl)ethyl]triazolo[1,5-a]quinazolin-5-amine
• 893787-18-3
• F3165-0923
• 7-chloro-N-(3,4-diethoxyphenethyl)-3-(phenylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001858275
• 3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C27H26ClN5O4S/c1-3-36-23-13-10-18(16-24(23)37-4-2)14-15-29-25-21-17-19(28)11-12-22(21)33-26(30-25)27(31-32-33)38(34,35)20-8-6-5-7-9-20/h5-13,16-17H,3-4,14-15H2,1-2H3,(H,29,30)
• InChI Key： RGDNVPROSJDLKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1=C(N=NN21)S(C1C=CC=CC=1)(=O)=O)NCCC1C=CC(=C(C=1)OCC)OCC

Computed Properties

• Exact Mass: 551.1394032g/mol
• Monoisotopic Mass: 551.1394032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.36±0.40(Predicted)

Additional information on 3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Recent Advances in the Study of 3-(Benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 893787-18-3)

The compound 3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 893787-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in oncology and neurology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit specific kinase pathways involved in tumor proliferation. In vitro studies have demonstrated its potent inhibitory effects on several cancer cell lines, including breast, lung, and colorectal cancers. The compound's unique structural features, such as the benzenesulfonyl and triazoloquinazoline moieties, contribute to its high binding affinity and selectivity for target kinases.

Pharmacokinetic studies have also revealed favorable properties of 893787-18-3, including good oral bioavailability and metabolic stability. These characteristics make it a promising candidate for further development as an oral therapeutic agent. Additionally, recent investigations into its blood-brain barrier penetration suggest potential applications in treating neurological disorders, such as Alzheimer's disease and glioblastoma.

Despite these promising findings, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its therapeutic index and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 3-(benzenesulfonyl)-7-chloro-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine represents a promising lead compound in the development of novel kinase inhibitors. Its multifaceted pharmacological profile and therapeutic potential warrant further investigation to fully exploit its clinical applications.